Cas no 141213-10-7 (1H-1,4,7-Triazonine, octahydro-1,4-dimethyl-)
1H-1,4,7-Triazonine, octahydro-1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl-
- 141213-10-7
- WUCCSASUKQHPAS-UHFFFAOYSA-N
- Octahydro-1,4-dimethyl-1H-1,4,7-triazonine
- DB-404253
- 1,4-dimethyl-1,4,7-triazacyclononane
- 1,4-dimethyl-1,4,7-triazonane
- AT13133
- EN300-366922
- MFCD20661245
- SCHEMBL1044666
-
- Inchi: 1S/C8H19N3/c1-10-5-3-9-4-6-11(2)8-7-10/h9H,3-8H2,1-2H3
- InChI Key: WUCCSASUKQHPAS-UHFFFAOYSA-N
- SMILES: N1(C)CCNCCN(C)CC1
Computed Properties
- Exact Mass: 157.15807
- Monoisotopic Mass: 157.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 93.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.51
1H-1,4,7-Triazonine, octahydro-1,4-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-366922-0.05g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 0.05g |
$245.0 | 2023-06-03 | |
| Enamine | EN300-366922-0.1g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 0.1g |
$366.0 | 2023-06-03 | |
| Enamine | EN300-366922-0.25g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 0.25g |
$524.0 | 2023-06-03 | |
| Enamine | EN300-366922-0.5g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 0.5g |
$824.0 | 2023-06-03 | |
| Enamine | EN300-366922-1.0g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 1g |
$1057.0 | 2023-06-03 | |
| Enamine | EN300-366922-2.5g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 2.5g |
$2071.0 | 2023-06-03 | |
| Enamine | EN300-366922-5.0g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 5g |
$3065.0 | 2023-06-03 | |
| Enamine | EN300-366922-10.0g |
1,4-dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 10g |
$4545.0 | 2023-06-03 | |
| Aaron | AR01BUE4-50mg |
1,4-Dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 50mg |
$362.00 | 2025-02-09 | |
| Aaron | AR01BUE4-100mg |
1,4-Dimethyl-1,4,7-triazonane |
141213-10-7 | 95% | 100mg |
$529.00 | 2025-02-09 |
1H-1,4,7-Triazonine, octahydro-1,4-dimethyl- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl-
Professional Introduction to Compound with CAS No. 141213-10-7 and Product Name: 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl-
The compound in question, identified by the chemical abstracts service number CAS No. 141213-10-7, is a member of the 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl family. This class of compounds has garnered significant attention in the field of pharmaceutical chemistry due to their unique structural and functional properties. The molecular structure of this compound features a triazoline core, which is a heterocyclic aromatic system characterized by three nitrogen atoms in its ring. The presence of the octahydro moiety suggests a highly substituted cyclohexane ring system, contributing to its complex three-dimensional conformation.
One of the most striking features of this compound is its potential as a pharmacophore in drug design. The triazoline core is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. These activities are primarily attributed to the ability of the nitrogen atoms to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The octahydro-1,4-dimethyl substitution pattern further modulates the electronic and steric properties of the molecule, allowing for fine-tuning of its biological activity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Molecular docking studies have revealed that 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl can effectively bind to enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This has opened up new avenues for the development of novel anti-inflammatory drugs that target these pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its potential as an anti-inflammatory agent, this compound has also shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated that it can cross the blood-brain barrier and interact with neurotransmitter receptors such as serotonin and dopamine. These interactions suggest that it may have therapeutic effects in conditions like depression and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action in these contexts.
The synthesis of 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl presents several challenges due to its complex structure. Traditional synthetic routes often involve multi-step processes that require expensive reagents and harsh reaction conditions. However, recent developments in green chemistry have led to the discovery of more sustainable synthetic methods. For example, catalytic hydrogenation reactions under mild conditions have been successfully employed to construct the octahydro cyclohexane ring system without generating significant waste.
Another area of interest is the role of this compound in material science. Its unique molecular structure makes it a promising candidate for applications in organic electronics and liquid crystal displays (LCDs). The ability to tune its electronic properties through structural modifications allows for the design of materials with specific optoelectronic characteristics. Researchers are exploring its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells.
The safety profile of 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl is another critical aspect that has been extensively studied. Acute toxicity tests have shown that it exhibits low toxicity at moderate doses, making it a relatively safe compound for further development. However, chronic toxicity studies are still needed to fully assess its long-term effects on living organisms. These studies are essential for ensuring that any future applications involving this compound are safe and environmentally friendly.
The regulatory landscape for pharmaceutical compounds like 1H-1,4,7-Triazonine, octahydro-1,4-dimethyl is also an important consideration. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for drug approval. These guidelines require extensive preclinical and clinical data to demonstrate safety and efficacy before a drug can be marketed. Researchers must navigate these regulations carefully to ensure that their work meets all necessary requirements.
In conclusion,CAS No. 141213-10-7 represents a fascinating compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for drug design and material development. While challenges remain in terms of synthesis and regulatory approval,this compound offers exciting opportunities for innovation in multiple fields.
141213-10-7 (1H-1,4,7-Triazonine, octahydro-1,4-dimethyl-) Related Products
- 108-00-9(N,N-Dimethylethylenediamine)
- 109-01-3(1-Methylpiperazine)
- 934-98-5(2-(4-methylpiperazin-1-yl)ethan-1-amine)
- 3030-47-5(1,1,4,7,7-Pentamethyldiethylenetriamine)
- 6531-38-0(1,4-Piperazinediethylamine)
- 142-25-6(N,N,N'-Trimethylethylenediamine)
- 5308-25-8(1-Ethylpiperazine)
- 4097-89-6(Tris(2-aminoethyl)amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)